Cas no 2168398-41-0 (2-bromoethyl 4-methoxybutanoate)

• Product Name: 2-bromoethyl 4-methoxybutanoate
• CAS No: 2168398-41-0
• MF: C₇H₁₃BrO₃
• MW: 225.080322027206
• CID: 6360801
• PubChem ID: 165447863
• Update Time: 2025-10-29

2-bromoethyl 4-methoxybutanoate Chemical and Physical Properties

Names and Identifiers

• 2-bromoethyl 4-methoxybutanoate
• 2168398-41-0
• EN300-1572545

• Inchi： 1S/C7H13BrO3/c1-10-5-2-3-7(9)11-6-4-8/h2-6H2,1H3
• InChI Key： CAELEIKRZYCIPO-UHFFFAOYSA-N
• SMILES： BrCCOC(CCCOC)=O

Computed Properties

• Exact Mass: 224.00481g/mol
• Monoisotopic Mass: 224.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-bromoethyl 4-methoxybutanoate

2-Bromoethyl 4-Methoxybutanoate (CAS No: 2168398-41-0)

2-Bromoethyl 4-methoxybutanoate is a brominated ester compound with the CAS registry number 2168398-41-0. This compound is a derivative of butanoic acid, where the hydroxyl group is replaced by a methoxy group at the fourth carbon, and the ethyl group is substituted with a bromine atom at the second position. The molecular formula of this compound is C7H13BrO3, and its molecular weight is approximately 207.07 g/mol.

The synthesis of 2-bromoethyl 4-methoxybutanoate involves a multi-step process, typically starting with the preparation of the corresponding acid or its derivatives. Recent advancements in organic synthesis have enabled more efficient and selective methods for producing brominated esters, including this compound. The use of transition metal catalysts and microwave-assisted synthesis has significantly improved the yield and purity of such compounds.

2-Bromoethyl 4-methoxybutanoate finds applications in various fields, including organic synthesis, materials science, and pharmaceutical research. Its bromine atom makes it a valuable intermediate for preparing other brominated compounds, such as biologically active molecules or advanced materials. For instance, researchers have explored its use in constructing complex ring systems through intramolecular cyclization reactions.

Recent studies have highlighted the potential of brominated esters like 2-bromoethyl 4-methoxybutanoate in drug discovery. The methoxy group at the fourth position enhances the compound's solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications. Additionally, its bromine atom can serve as a reactive site for further functionalization, enabling the creation of diverse pharmacophores.

In terms of physical properties, 2-bromoethyl 4-methoxybutanoate is typically a colorless to pale yellow liquid with a melting point around -5°C and a boiling point of approximately 150°C under standard conditions. Its density is about 1.15 g/cm³, and it is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate.

The safety data for 2-bromoethyl 4-methoxybutanoate indicates that it is moderately toxic and should be handled with care in laboratory settings. Prolonged exposure may cause irritation to the eyes, skin, and respiratory system. Proper personal protective equipment (PPE) should be worn when working with this compound to minimize health risks.

Looking ahead, the demand for brominated esters like 2-bromoethyl 4-methoxybutanoate is expected to grow due to their versatility in chemical synthesis and increasing applications in drug development. Ongoing research aims to optimize their synthesis pathways and explore novel uses in areas such as agrochemicals and specialty chemicals.